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Compound of Interest

Compound Name: Fluorene-13C6

Cat. No.: B564581 Get Quote

An In-depth Technical Guide to Fluorene-13C6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Fluorene-13C6, a stable isotope-

labeled polycyclic aromatic hydrocarbon (PAH). This document is intended to serve as a core

resource, offering key data, safety information, and insights into its application in metabolic and

environmental studies.

Chemical Identification and Properties
Fluorene-13C6 is a labeled form of fluorene where six carbon atoms in one of the benzene

rings are replaced with the carbon-13 isotope. This labeling makes it an invaluable tool for

tracer studies in various scientific disciplines.

CAS Number: 1189497-69-5[1]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Fluorene-13C6.

Data for the unlabeled fluorene is provided for reference and is expected to be very similar for

the labeled compound.
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Property Value Source

Molecular Formula ¹³C₆C₇H₁₀ [2]

Molecular Weight 172.17 g/mol [2]

Appearance White crystalline solid [3]

Melting Point 116 to 117 °C [4]

Boiling Point 295 °C

Solubility in Water 1.992 mg/L

Solubility in Organic Solvents
Soluble in many organic

solvents

log P (Octanol/Water Partition

Coefficient)
4.18

pKa (Acidity) 22.6 in DMSO

Safety Data Sheet Summary
A specific Safety Data Sheet (SDS) for pure, solid Fluorene-13C6 is not readily available. The

following information is a summary based on SDS for solutions of Fluorene-13C6 and the

unlabeled Fluorene. It is imperative to handle this compound in a laboratory setting with

appropriate personal protective equipment and engineering controls.

Hazard Category
GHS Classification and Hazard
Statements

Physical Hazards Combustible solid.

Health Hazards May cause eye and skin irritation.

Environmental Hazards Very toxic to aquatic life with long-lasting effects.

Handling and Storage
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Handling: Wear protective gloves, protective clothing, and eye protection. Wash thoroughly

after handling. Avoid generating dust.

Storage: Store in a cool, dry place away from light and moisture.

First Aid Measures
If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing.

If on skin: Wash with plenty of water.

If swallowed: Rinse mouth. Call a POISON CENTER or physician if you feel unwell.

Fire Fighting Measures
Suitable extinguishing media: Use a tri-class dry chemical fire extinguisher.

Hazards from combustion: When heated to decomposition, may emit toxic fumes.

Disposal Considerations
Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, national, and/or international regulations.

Applications in Research
The primary application of Fluorene-13C6 is as an internal standard or tracer in studies

investigating the metabolism, environmental fate, and toxicokinetics of fluorene and other

PAHs. Stable isotope labeling allows for the differentiation of the administered compound from

endogenous or background levels of the unlabeled compound, enabling precise quantification

in complex biological and environmental matrices.

Experimental Protocols
While specific, detailed experimental protocols for Fluorene-13C6 are proprietary to the

conducting laboratories, the following sections outline representative methodologies for its use
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in metabolic studies and its quantification.

Representative Protocol for a Human Toxicokinetic
Study
This protocol is adapted from a study on deuterium-labeled PAHs and illustrates how

Fluorene-13C6 could be used in a human oral administration study.

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) of

Fluorene-13C6 in healthy human volunteers.

Methodology:

Subject Recruitment and Dosing:

Recruit a cohort of healthy adult volunteers.

Administer a single oral dose of Fluorene-13C6 (e.g., 0.02-0.04 mg/kg body weight)

dissolved in a suitable vehicle.

Sample Collection:

Collect serum and urine samples at predetermined time points for up to 72 hours post-

dosing.

Sample Preparation and Analysis:

Analyze parent Fluorene-13C6 in serum using a method like headspace solid-phase

microextraction coupled with gas chromatography-mass spectrometry (HS-SPME-GC-

MS).

Measure monohydroxylated metabolites of Fluorene-13C6 (OH-Fluorene-13C6) in urine

using high-performance liquid chromatography-tandem mass spectrometry (HPLC-

MS/MS).

Data Analysis:
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Construct time-concentration profiles for both the parent compound in serum and

metabolites in urine.

Perform non-compartmental toxicokinetic analysis to determine key parameters such as

Tmax (time to maximum concentration), T1/2 (biological half-life), and the fractional urinary

excretion of metabolites.

Quantification of Fluorene-13C6 in Biological Tissues by
GC-MS/MS
This protocol provides a general workflow for the extraction and quantification of organic

compounds like Fluorene-13C6 from tissue samples.

Objective: To accurately quantify the concentration of Fluorene-13C6 and its metabolites in

tissue samples.

Methodology:

Extraction:

Homogenize tissue samples.

Perform extraction using a passive sampling approach with a polymer like

polydimethylsiloxane (PDMS) to minimize co-extraction of matrix components.

Alternatively, use a solvent extraction method.

Instrumental Analysis:

Utilize a Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) system

equipped with a direct sample introduction (DSI) or a programmable temperature

vaporization (PTV) injector to reduce matrix effects.

For thermal desorption from a passive sampler, use a cryofocusing step to concentrate the

analytes before they enter the analytical column.

Quantification:
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Develop a calibration curve using standards of known concentrations.

Analyze the data using appropriate software to determine the concentration of Fluorene-
13C6 and its metabolites in the original tissue samples.

Metabolic Pathways
Fluorene is metabolized by various organisms through several pathways. As a tracer,

Fluorene-13C6 is instrumental in elucidating these complex metabolic routes. The metabolism

of PAHs like fluorene typically involves phase I enzymes (e.g., cytochrome P450

monooxygenases) and phase II enzymes.

Mammalian Metabolism of PAHs
In mammals, PAHs are metabolized by cytochrome P450 enzymes (CYP1A1/1B1), epoxide

hydrolase, and aldo-keto reductases. This process can lead to the formation of reactive

metabolites such as diol-epoxides, radical cations, and o-quinones, which can form DNA

adducts, a key step in chemical carcinogenesis.

Polycyclic Aromatic
Hydrocarbon (PAH) CYP1A1/1B1Oxidation PAH-Epoxide Epoxide HydrolaseHydration PAH-Dihydrodiol CYP1A1/1B1Oxidation PAH-Diol-Epoxide

(Ultimate Carcinogen) DNA AdductsCovalent Binding

Click to download full resolution via product page

Caption: General mammalian metabolic activation pathway for PAHs.

Bacterial Degradation of Fluorene
Certain bacteria can utilize fluorene as a carbon and energy source. The degradation often

proceeds through monooxygenation at the C-9 position to form 9-fluorenone, which is then

further metabolized.
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Caption: Bacterial degradation pathway of fluorene.

Experimental Workflow for a Metabolism Study
The following diagram illustrates a typical workflow for a metabolism study using Fluorene-
13C6.
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Caption: Workflow for a Fluorene-13C6 metabolism study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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